Cas no 175136-40-0 ((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone)

(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone structure
175136-40-0 structure
Product Name:(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone
CAS No:175136-40-0
MF:C15H10Br2O3
MW:398.046103000641
CID:134327
PubChem ID:1241417
Update Time:2025-04-19

(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone
    • (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)-(4-bromophenyl)methanone
    • (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)methanone
    • Methanone,(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)-
    • AC1LOJKT
    • AC1Q24MH
    • CTK4D5272
    • HMS547L16
    • Maybridge1_002194
    • MolPort-001-004-241
    • Oprea1_131695
    • 2-(4-BROMOBENZOYL)-4,5-ETHYLENEDIOXYBROMOBENZENE
    • (7-Bromo-2,3-dihydro-1,4-benzodioxine-6-yl)-(4-bromophenyl)methanone
    • MFCD00218916
    • FT-0604843
    • 175136-40-0
    • DTXSID80361308
    • Methanone, (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)-
    • C15H10Br2O3
    • AKOS003592492
    • Inchi: 1S/C15H10Br2O3/c16-10-3-1-9(2-4-10)15(18)11-7-13-14(8-12(11)17)20-6-5-19-13/h1-4,7-8H,5-6H2
    • InChI Key: LDEWYYUQJRXQRI-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=C1C(C1C=CC(=CC=1)Br)=O)OCCO2

Computed Properties

  • Exact Mass: 395.8996
  • Monoisotopic Mass: 395.89967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.739
  • Boiling Point: 480.4°C at 760 mmHg
  • Flash Point: 244.4°C
  • Refractive Index: 1.637
  • PSA: 35.53
  • LogP: 4.21380
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